Cas no 2229445-61-6 (1-methyl-3-(3-methylazetidin-3-yl)oxy-1H-indole)

• Product Name: 1-methyl-3-(3-methylazetidin-3-yl)oxy-1H-indole
• CAS No: 2229445-61-6
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 5835518
• PubChem ID: 165866759
• Update Time: 2025-05-24

1-methyl-3-(3-methylazetidin-3-yl)oxy-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(3-methylazetidin-3-yl)oxy-1H-indole
• EN300-1781191
• 2229445-61-6
• 1-methyl-3-[(3-methylazetidin-3-yl)oxy]-1H-indole

• Inchi： 1S/C13H16N2O/c1-13(8-14-9-13)16-12-7-15(2)11-6-4-3-5-10(11)12/h3-7,14H,8-9H2,1-2H3
• InChI Key： QGZDEMMCMUSMCG-UHFFFAOYSA-N
• SMILES： O(C1=CN(C)C2C=CC=CC1=2)C1(C)CNC1

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.2Ų

Additional information on 1-methyl-3-(3-methylazetidin-3-yl)oxy-1H-indole

1-Methyl-3-(3-Methylazetidin-3-Yl)Oxy-1H-Indole: A Comprehensive Overview

The compound with CAS No. 2229445-61-6, known as 1-methyl-3-(3-methylazetidin-3-yl)oxy-1H-indole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are widely studied for their diverse biological activities and potential applications in drug discovery. The indole ring serves as a versatile scaffold, and the substitution patterns on this ring play a crucial role in determining its pharmacological properties.

The structure of 1-methyl-3-(3-methylazetidin-3-yl)oxy-1H-indole is characterized by a methyl group attached to the indole nitrogen and a methyloxazolidine moiety at the 3-position of the indole ring. The azetidine ring, a four-membered cyclic amine, introduces additional complexity and potential for hydrogen bonding interactions. This unique combination of structural features makes the compound an interesting candidate for exploring its role in various biological systems.

Recent studies have highlighted the importance of indole derivatives in modulating cellular signaling pathways, particularly those involving G-protein coupled receptors (GPCRs). The presence of the methyloxazolidine group in this compound suggests that it may exhibit selectivity towards certain receptor subtypes, making it a valuable tool for investigating receptor-ligand interactions. Researchers have also explored the potential of this compound as a lead molecule for developing novel therapeutics targeting neurological disorders, inflammation, and cancer.

In terms of synthesis, 1-methyl-3-(3-methylazetidin-3-yl)oxy-1H-indole can be prepared through a variety of methods, including nucleophilic aromatic substitution and cycloaddition reactions. The choice of synthetic route depends on the availability of starting materials and the desired stereochemical outcome. Optimization of reaction conditions has been a focus area for chemists to improve yield and purity, ensuring that the compound meets the stringent requirements for biological testing.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure and purity of this compound. These analytical tools provide critical insights into the molecular integrity and stereochemistry, which are essential for understanding its biological behavior.

One of the most promising aspects of 1-methyl-3-(3-methylazetidin-3-yloxy)-1H-indole is its potential as a modulator of kinase activity. Kinases are key enzymes involved in cell signaling pathways, and their dysregulation is implicated in numerous diseases. Preclinical studies have demonstrated that this compound exhibits inhibitory activity against certain kinases, suggesting its potential utility in anticancer drug development.

Furthermore, the compound's ability to penetrate cellular membranes and localize within specific organelles has been investigated using fluorescence microscopy and flow cytometry. These studies provide valuable information about its pharmacokinetics and biodistribution, which are critical factors in determining its therapeutic potential.

In conclusion, 1-methyl-3-(3-methylazetidin-3-yloxy)-1H-indole represents a compelling example of how structural modifications can lead to novel biological activities. As research continues to uncover its mechanisms of action and therapeutic applications, this compound is poised to make significant contributions to the field of medicinal chemistry.